Cas no 63057-81-8 (1,3,2-Diazaphospholidine, 1,3-dimethyl-2-(1-methylpropoxy)-)

1,3,2-Diazaphospholidine, 1,3-dimethyl-2-(1-methylpropoxy)- structure
63057-81-8 structure
Product Name:1,3,2-Diazaphospholidine, 1,3-dimethyl-2-(1-methylpropoxy)-
CAS No:63057-81-8
MF:C8H19N2OP
MW:190.223022699356
CID:427295
PubChem ID:23278414
Update Time:2025-04-19

1,3,2-Diazaphospholidine, 1,3-dimethyl-2-(1-methylpropoxy)- Chemical and Physical Properties

Names and Identifiers

    • 1,3,2-Diazaphospholidine, 1,3-dimethyl-2-(1-methylpropoxy)-
    • 2-butan-2-yloxy-1,3-dimethyl-1,3,2-diazaphospholidine
    • 63057-81-8
    • 2-[(Butan-2-yl)oxy]-1,3-dimethyl-1,3,2-diazaphospholidine
    • DTXSID20632428
    • Inchi: 1S/C8H19N2OP/c1-5-8(2)11-12-9(3)6-7-10(12)4/h8H,5-7H2,1-4H3
    • InChI Key: QUNCSXNSPDJTOT-UHFFFAOYSA-N
    • SMILES: P1(N(C)CCN1C)OC(C)CC

Computed Properties

  • Exact Mass: 190.12367
  • Monoisotopic Mass: 190.12350023g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 135
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 15.7Ų

Experimental Properties

  • PSA: 15.71
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